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Compound of Interest

Compound Name: Methyl trichloroacetate

Cat. No.: B166323 Get Quote

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Methyl trichloroacetate, tailored for researchers, scientists, and drug

development professionals. Following these procedural steps is critical for ensuring laboratory

safety.

Hazard Summary
Methyl trichloroacetate is a toxic and corrosive chemical that poses significant health risks. It

is harmful if swallowed, inhaled, or comes into contact with skin.[1] It is known to cause severe

skin and eye irritation and may cause respiratory irritation.[2] Additionally, it is a combustible

liquid.[3]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
When handling Methyl trichloroacetate, the following personal protective equipment is

mandatory to minimize exposure and ensure safety.
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PPE Category Specification Rationale

Hand Protection

Impervious chemical-resistant

gloves (e.g., Butyl rubber,

Viton®, or a multi-layer

laminate glove such as 4H®).

Nitrile gloves may offer limited

protection for incidental

contact but should be changed

immediately upon

contamination.[3][4][5]

Prevents skin contact, which

can cause irritation and

toxicity.[1] Always consult the

glove manufacturer's chemical

resistance guide for specific

breakthrough times.[6][7][8]

Eye Protection
Chemical safety goggles and a

full-face shield.

Protects eyes from splashes

and vapors, which can cause

serious eye irritation or

damage.[1][3]

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required if working

outside of a certified chemical

fume hood or if ventilation is

inadequate. Options include a

full-facepiece respirator with

appropriate organic vapor

cartridges or a self-contained

breathing apparatus (SCBA).

[1][3][9]

Prevents inhalation of toxic

vapors that can cause

respiratory irritation.[10]

Body Protection

A chemically resistant lab coat

or apron, long pants, and

closed-toe shoes are required.

For larger quantities or in case

of a potential splash,

impervious protective clothing

and boots should be used.[1]

[3]

Protects skin from accidental

spills and contamination.[1]

Operational Plan: Step-by-Step Handling Procedure
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1. Preparation:

Ensure that a safety shower and an eyewash station are readily accessible and have been

recently tested.[1][9]

Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[9]

Remove all potential ignition sources, as Methyl trichloroacetate is combustible. Use

spark-proof tools and explosion-proof equipment if necessary.[9]

Have spill control materials (e.g., absorbent pads, sand, or earth) readily available.[1][3]

2. Handling:

Don all required PPE before handling the chemical.

When transferring, pour slowly to avoid splashing. Use a grounded/bonded container and

receiving equipment to prevent static discharge.

Keep the container tightly closed when not in use.[1]

Avoid direct contact and inhalation of vapors.[1] Do not eat, drink, or smoke in the handling

area.[3]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all equipment and the work area after use.

Remove PPE carefully to avoid self-contamination.

Emergency First Aid Procedures
In case of skin contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water for at least 15-20 minutes. Seek immediate medical

attention.[1]
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In case of eye contact: Immediately flush eyes with plenty of water for at least 15-20

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention.[1][3]

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention immediately.[1]

Disposal Plan
All waste containing Methyl trichloroacetate must be treated as hazardous waste.

Chemical Waste:

Collect all Methyl trichloroacetate waste in a designated, properly labeled, and sealed

container.

Do not mix with other waste streams unless compatibility is confirmed.

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.[1]

Contaminated PPE:

Disposable gloves and other contaminated items must be collected in a designated

hazardous waste container.

Non-disposable PPE must be thoroughly decontaminated before reuse.

Spill Cleanup:

In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using an

inert absorbent material.[3]

Collect the absorbed material into a hazardous waste container.
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Final Disposal:

All hazardous waste must be disposed of through a licensed environmental waste

management facility, in accordance with all federal, state, and local regulations.[3] This

may involve chemical incineration with an afterburner and scrubber system.[1]

Quantitative Data
Property Value

CAS Number 598-99-2[3]

Molecular Formula C3H3Cl3O2[3]

Molecular Weight 177.41 g/mol [3]

Boiling Point 154°C[1]

Flash Point 72°C[1]

Relative Density 1.49[1]

UN Number 2533[1]

Transport Hazard Class 6.1 (Toxic Material)[1][3]

Workflow for Handling Methyl Trichloroacetate
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1. Preparation Phase

2. Handling Phase

3. Cleanup & Disposal Phase

4. Emergency Response
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Caption: Workflow for the safe handling of Methyl trichloroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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